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Compound of Interest

Compound Name: 13-Dehydroxyindaconitine

Cat. No.: B12815061

A comprehensive review of available scientific literature reveals a significant lack of specific,
reproducible experimental data for the diterpenoid alkaloid 13-Dehydroxyindaconitine. While
the compound is identified as a natural product found in plants of the Aconitum genus,
particularly Aconitum kusnezoffii Reichb., dedicated studies detailing its biological effects with
guantitative, replicable findings are not present in publicly accessible research databases.

This guide, intended for researchers, scientists, and drug development professionals, aims to
provide a comparative overview of research findings. However, due to the absence of primary
research literature on 13-Dehydroxyindaconitine, a direct comparison of its performance and
experimental data with other alternatives is not feasible at this time. The information that is
available is largely descriptive and found in chemical supplier databases and broad reviews of
Aconitum alkaloids. These sources generally attribute potential antioxidant, anti-inflammatory,
and anticancer activities to the compound without citing specific experimental validation.

General Information on 13-Dehydroxyindaconitine
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Property Information
Chemical Formula C34H47NOg
Molecular Weight 613.74 g/mol

[(2R,3R,5R,6S,8R,13R,14R,16S,17S,18R)-8-
acetyloxy-11-ethyl-14-hydroxy-6,16,18-

IUPAC Name trimethoxy-13-(methoxymethyl)-11-
azahexacyclo[7.7.2.12,5.01,10,03,8,013,1/lnonadec

an-4-yl] benzoate

CAS Number 77757-14-3

Natural Source Aconitum kusnezoffii Reichb.

Inferred Biological Activities of Related Aconitum
Alkaloids

Research on other alkaloids from the Aconitum genus, such as Aconitine and Indaconitine,
suggests a range of biological activities. It is plausible that 13-Dehydroxyindaconitine may
share some of these properties, but this remains speculative without direct experimental
evidence. The activities of related compounds are generally attributed to their interaction with

voltage-gated sodium channels.

A generalized, hypothetical workflow for investigating the biological activities of a novel
compound like 13-Dehydroxyindaconitine is presented below. This workflow illustrates the
types of experiments that would be necessary to generate the data required for a

reproducibility analysis.
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Hypothetical Experimental Workflow for 13-Dehydroxyindaconitine
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Caption: Hypothetical workflow for the initial biological screening of 13-
Dehydroxyindaconitine.

A potential signaling pathway that could be investigated, based on the activities of related
compounds, is the induction of apoptosis in cancer cells. A simplified, hypothetical diagram of
such a pathway is provided.
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Caption: A simplified, hypothetical signaling pathway for apoptosis induced by 13-
Dehydroxyindaconitine.

Conclusion and Future Directions

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b12815061?utm_src=pdf-body
https://www.benchchem.com/product/b12815061?utm_src=pdf-body
https://www.benchchem.com/product/b12815061?utm_src=pdf-body-img
https://www.benchchem.com/product/b12815061?utm_src=pdf-body
https://www.benchchem.com/product/b12815061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12815061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

The current body of scientific literature does not contain sufficient data to conduct a meaningful
analysis of the reproducibility of research findings on 13-Dehydroxyindaconitine. The
information available is preliminary and lacks the detailed experimental protocols and
guantitative data necessary for such an evaluation.

For researchers interested in this compound, the following steps are recommended:

e Primary Research: Conduct foundational in vitro studies to determine the cytotoxic,
antioxidant, anti-inflammatory, and anticancer activities of purified 13-
Dehydroxyindaconitine.

» Detailed Methodologies: Publish detailed experimental protocols, including cell lines used,
reagent concentrations, incubation times, and analytical methods, to ensure that the work
can be replicated by other laboratories.

e Quantitative Data Reporting: Report all quantitative data, such as ICso values, percentage
inhibition, and levels of protein or gene expression, with appropriate statistical analysis.

Until such primary research is conducted and published, a comparative guide on the
reproducibility of 13-Dehydroxyindaconitine research findings cannot be compiled. The
scientific community would benefit from initial studies that characterize the biological activities
of this compound, which would then pave the way for future reproducibility studies.

 To cite this document: BenchChem. [Reproducibility of 13-Dehydroxyindaconitine Research
Findings: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12815061#reproducibility-of-13-
dehydroxyindaconitine-research-findings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b12815061?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12815061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

